Cas no 762229-49-2 (2,6-difluoro-benzamidine)

• Product Name: 2,6-difluoro-benzamidine
• CAS No: 762229-49-2
• MF: C₇H₆F₂N₂
• MW: 156.132748126984
• MDL: MFCD05662968
• CID: 550181
• PubChem ID: 4068106
• Update Time: 2025-04-19

2,6-difluoro-benzamidine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluorobenzimidamide
• 2,6-DIFLUORO-BENZAMIDINE
• 2,6-difluorobenzenecarboximidamide
• Benzenecarboximidamide,2,6-difluoro-
• 2,5-DIETHYL PYRAZINE FEMA NO.
• Benzenecarboximidamide,2,6-difluoro
• 762229-49-2
• SCHEMBL14333527
• DTXSID30398987
• MFCD05662968
• AKOS006242133
• 2,6-difluorobenzamidine
• BS-24392
• CS-0142391
• 2,6-difluorobenzene-1-carboximidamide
• EN300-1854282
• VCGXHAPBHZDDDJ-UHFFFAOYSA-N
• SB38634
• A915115
• F82781
• 2,6-difluoro-benzamidine

• MDL： MFCD05662968
• Inchi： 1S/C7H6F2N2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H3,10,11)
• InChI Key： VCGXHAPBHZDDDJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(=N)N)F

Computed Properties

• Exact Mass: 156.05000
• Monoisotopic Mass: 156.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.9A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 206.1°C at 760 mmHg
• Flash Point: 78.4°C
• Refractive Index: 1.529
• PSA: 49.87000
• LogP: 2.04890

2,6-difluoro-benzamidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes